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This technical support center provides troubleshooting guidance and answers to frequently

asked questions to help researchers, scientists, and drug development professionals improve

the accuracy of their reservoir simulation models.

Frequently Asked Questions (FAQs)
Q1: My simulation results don't match my historical production data. What are the most

common causes?

A1: Discrepancies between simulation results and historical data, a process known as history

matching, are common and can stem from several sources. The most frequent culprits include:

Inaccurate Reservoir Characterization: The static model, which includes properties like

porosity, permeability, and fault locations, may not accurately represent the subsurface.

Incorrect Fluid Properties: The fluid model (PVT) may not correctly capture the behavior of

oil, gas, and water under changing pressure and temperature conditions.

Simplified Geological Models: The geological model might oversimplify complex reservoir

geometries and heterogeneities.

Numerical Dispersion: The numerical methods used in the simulator can introduce artificial

spreading of fluid fronts, especially in coarse grids.
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Inadequate Grid Resolution: The grid blocks in the simulation model may be too large to

capture important reservoir features and fluid flow dynamics.

Q2: How can I improve the quality of my history match?

A2: Improving your history match is an iterative process. Here are some key steps:

Data Quality Control: Ensure the historical data (production rates, pressures, etc.) is

accurate and free of errors.

Parameter Ranking: Identify the model parameters that have the most significant impact on

the simulation results (sensitivity analysis).

Iterative Parameter Adjustment: Adjust the most sensitive parameters within geologically

reasonable ranges to minimize the difference between simulated and observed data.

Assisted History Matching: Employ software-driven optimization algorithms to automate the

parameter adjustment process. These algorithms can explore a wider range of possibilities

than manual adjustments.

Q3: What is numerical dispersion and how can I minimize its effects?

A3: Numerical dispersion is an artifact of the numerical methods used to solve the fluid flow

equations in the simulator. It can cause sharp fluid fronts, like those in a waterflood, to appear

more spread out than they are in reality. To minimize its effects, you can:

Refine the Grid: Using a finer grid in areas of interest can significantly reduce numerical

dispersion.

Use Higher-Order Numerical Schemes: Some simulators offer higher-order numerical

methods that are less prone to dispersion.

Implement Local Grid Refinement (LGR): This technique allows you to use a fine grid only in

specific areas of the reservoir where high resolution is needed, saving computational cost.
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Guide 1: Troubleshooting Inaccurate Fluid Property
(PVT) Modeling
Problem: The simulated fluid behavior (e.g., gas-oil ratio, fluid viscosity) does not match

laboratory experiments or field observations.

Troubleshooting Steps:

Review Laboratory Data: Carefully re-examine the original PVT laboratory reports for any

inconsistencies or errors.

Validate the Equation of State (EOS): The EOS model is a set of mathematical equations

used to predict fluid behavior. Ensure the chosen EOS is appropriate for the reservoir fluids.

Tune the EOS Model: Adjust the EOS parameters to match the experimental data. This is a

critical step that involves regression analysis.

Check for Compositional Changes: In some cases, the composition of the reservoir fluid can

change over time. Consider using a compositional simulator if these effects are significant.

Guide 2: Addressing Poor History Matches
Problem: The simulation model fails to reproduce historical production and pressure data

accurately.

Troubleshooting Workflow:
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History Matching Workflow

Define Objective Function
(e.g., minimize mismatch)

Identify Uncertain Parameters
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Caption: A typical iterative workflow for history matching a reservoir simulation model.

Detailed Steps:
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Define the Objective Function: This is a mathematical expression that quantifies the

mismatch between the simulated and historical data. The goal is to minimize this function.

Identify and Rank Uncertain Parameters: Conduct a sensitivity analysis to determine which

reservoir parameters have the most significant impact on the simulation output.

Run the Simulation: Execute the simulation with an initial set of parameters.

Evaluate the Mismatch: Compare the simulation results to the historical data using the

objective function.

Update Parameters: If the mismatch is too large, adjust the uncertain parameters and re-run

the simulation. This can be done manually by an experienced engineer or automatically

using an assisted history matching algorithm.

Repeat until a satisfactory match is achieved.

Experimental Protocols
Protocol 1: Pressure-Volume-Temperature (PVT)
Analysis
Objective: To determine the phase behavior of reservoir fluids at various pressures and

temperatures.

Methodology:

Fluid Sampling: Collect representative samples of reservoir fluids from the wellbore.

Constant Composition Expansion (CCE): A fluid sample is placed in a high-pressure cell and

the volume is changed at a constant temperature to determine the bubble point or dew point

pressure.

Differential Liberation Expansion (DLE): This experiment simulates the depletion of an oil

reservoir. Gas is removed in stages and the properties of the remaining oil are measured at

each stage.
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Separator Tests: These tests are performed to determine the optimal separator pressures

and temperatures to maximize liquid recovery.

Viscosity Measurement: The viscosity of the oil and gas phases is measured at different

pressures and temperatures.

Protocol 2: Special Core Analysis (SCAL)
Objective: To measure petrophysical properties that are not captured by standard core

analysis, such as relative permeability and capillary pressure.

Methodology:

Core Plug Preparation: Small cylindrical plugs are drilled from a whole core sample and

cleaned to remove all reservoir fluids.

Relative Permeability Measurement: This experiment measures the ability of two or more

fluids to flow through a porous medium. It is typically done by injecting two fluids (e.g., oil

and water) simultaneously into a core plug and measuring the flow rates and pressure drop.

Capillary Pressure Measurement: This experiment measures the pressure difference across

the interface between two immiscible fluids in a porous medium. Common methods include

the porous plate method and the centrifuge method.

Wettability Determination: This test determines the preference of a solid surface (the rock) to

be in contact with one fluid rather than another. The Amott and USBM methods are

commonly used.

Data and Model Comparisons
Table 1: Impact of Grid Resolution on Simulation
Accuracy and Runtimes
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Grid Resolution
Number of Grid
Cells

Error in Cumulative
Oil Production (%)

Simulation
Runtime (hours)

Coarse 10,000 15.2 0.5

Medium 100,000 5.8 4.2

Fine 1,000,000 1.3 35.7

This is example data and actual values will vary depending on the specific model and

hardware.

Table 2: Comparison of Assisted History Matching
Algorithms

Algorithm Key Advantage Key Disadvantage
Typical Number of
Simulations
Required

Genetic Algorithm

(GA)

Good for exploring a

large and complex

parameter space.

Can be

computationally

expensive.

1000s

Ensemble Kalman

Filter (EnKF)

Efficient for large

models with many

parameters.

Can be sensitive to

the initial ensemble.
100s

Particle Swarm

Optimization (PSO)

Relatively simple to

implement and

computationally

efficient.

May converge to a

local minimum.
100s - 1000s

Advanced Concepts
Conceptual Diagram of Error Sources in Reservoir
Simulation
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Sources of Error in Reservoir Simulation

Data Errors Model Errors Numerical Errors

Data Errors

Total Simulation Error

Model Errors Numerical Errors

Inaccurate Production Data Poor Quality Seismic Data Errors in Lab Measurements Simplified Geological Model Incorrect Fluid Model Inadequate Grid Resolution Numerical Dispersion Time-stepping Errors

Click to download full resolution via product page

Caption: A conceptual diagram illustrating the different sources of error that can impact the

accuracy of a reservoir simulation.

To cite this document: BenchChem. [Technical Support Center: Improving the Accuracy of
Reservoir Simulation Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1179459#improving-the-accuracy-of-reservoir-
simulation-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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